Cas no 887833-55-8 (3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide)

• Product Name: 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide
• CAS No: 887833-55-8
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 6782829
• PubChem ID: 16394757
• Update Time: 2025-05-26

3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 887833-55-8
• MCULE-1896480776
• 3-{[(3-methoxyphenyl)methyl]amino}-1
• 3-{[(3-METHOXYPHENYL)METHYL]AMINO}-1??-THIOLANE-1,1-DIONE
• 3-{[(3-methoxyphenyl)methyl]amino}-1$l^{6}-thiolane-1,1-dione
• N-(3-methoxybenzyl)tetrahydrothiophen-3-amine 1,1-dioxide
• 3-((3-methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide
• AKOS000226179
• NS-03876
• DTXSID901157223
• CS-0326040
• 3-Thiophenamine, tetrahydro-N-[(3-methoxyphenyl)methyl]-, 1,1-dioxide
• BBL030950
• AKOS016041794
• N-[(3-methoxyphenyl)methyl]-1,1-dioxothiolan-3-amine
• STK801419
• E?-thiolane-1,1-dione
• 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide

• Inchi： 1S/C12H17NO3S/c1-16-12-4-2-3-10(7-12)8-13-11-5-6-17(14,15)9-11/h2-4,7,11,13H,5-6,8-9H2,1H3
• InChI Key： QXIZNMCRHOJCSV-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NCC1C=CC=C(C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 255.09291458g/mol
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.8Ų

Additional information on 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide

Introduction to 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide (CAS No. 887833-55-8)

3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular framework and potential biological activities. This compound, identified by the chemical identifier CAS No. 887833-55-8, belongs to the class of tetrahydrothiophene derivatives, which are well-known for their diverse pharmacological properties. The presence of both an amine group and an oxygenated benzyl moiety in its structure suggests a high degree of reactivity and versatility, making it a promising candidate for further investigation in drug discovery and development.

The tetrahydrothiophene 1,1-dioxide core of this molecule contributes to its distinctive electronic and steric properties, which can be exploited in the design of novel therapeutic agents. Thiophene derivatives have been extensively studied for their roles in various biological processes, including modulation of enzyme activity and interaction with biological targets. The incorporation of a 3-methoxybenzyl)amino group further enhances the compound's potential by introducing additional functional sites that can be modified to optimize its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in exploring the therapeutic potential of tetrahydrothiophene-based compounds in treating a wide range of diseases, including neurological disorders, cancer, and inflammatory conditions. The amine functionality in 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide (CAS No. 887833-55-8) provides a nucleophilic center that can participate in hydrogen bonding interactions with biological targets, while the oxygenated benzyl group may contribute to hydrophobic interactions and overall molecular stability. These features make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of neuroprotective agents. Tetrahydrothiophene derivatives have been shown to exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. The specific arrangement of functional groups in 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide (CAS No. 887833-55-8) may enable it to interact with key proteins involved in neurodegenerative processes, such as amyloid-beta peptide aggregation or tau protein hyperphosphorylation. Preliminary studies have suggested that similar derivatives may have the ability to cross the blood-brain barrier, a critical requirement for effective central nervous system therapies.

The 3-methoxybenzyl)amino group also introduces a methoxy substituent, which can influence the compound's metabolic stability and distribution within the body. Methoxy groups are commonly found in biologically active molecules and have been shown to enhance solubility while reducing toxicity. This feature makes 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide (CAS No. 887833-55-8) a promising candidate for further exploration in drug development pipelines targeting neurological disorders.

Another area where this compound shows promise is in the treatment of cancer. Tetrahydrothiophene derivatives have demonstrated anti-cancer properties by inhibiting key enzymes involved in cell proliferation and survival. The unique structural features of 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide (CAS No. 887833-55-8) may allow it to selectively target cancer cells while minimizing side effects on healthy tissues. Additionally, the presence of both an amine and an oxygenated benzyl group provides multiple sites for chemical modification, enabling researchers to fine-tune its activity against specific cancer types.

In conclusion,3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide (CAS No. 887833-55-8) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and structural motifs positions it as a valuable scaffold for developing novel therapeutic agents targeting neurological disorders, cancer, and other diseases. Further research is warranted to fully elucidate its biological activities and explore its clinical applicability.